1-Ethenyl-2-methylcyclohex-1-ene

• CAS No.: 23155-97-7
• Molecular Formula: C9H14
• Molecular Weight: 122.21 g/mol
• IUPAC Name: 1-ethenyl-2-methylcyclohexene
• InChI: InChI=1S/C9H14/c1-3-9-7-5-4-6-8(9)2/h3H,1,4-7H2,2H3
• InChI Key: LMIDTLBEBHQJLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CCCC1)C=C

Description

1-Ethenyl-2-methylcyclohex-1-ene (C₉H₁₄) is a substituted cyclohexene derivative characterized by an ethenyl (vinyl) group at the 1-position and a methyl group at the 2-position of the cyclohexene ring. The compound’s structure combines the rigidity of a conjugated diene system (cyclohexene’s double bond and the ethenyl group) with steric effects from the methyl substituent.

Comparison with Similar Compounds

Table 1: Structural Features of Selected Cyclohexene Derivatives

Compound Name	Molecular Formula	Substituents	Key Functional Groups
1-Ethenyl-2-methylcyclohex-1-ene	C₉H₁₄	1-Ethenyl, 2-methyl	Cyclohexene, alkene
1-Ethyl-2-methylcyclohexene	C₉H₁₆	1-Ethyl, 2-methyl	Cyclohexene, alkyl
3-Ethenyl-4-methylcyclohex-2-en-1-one	C₉H₁₂O	3-Ethenyl, 4-methyl, 1-ketone	Cyclohexenone, alkene, ketone
1-Methoxy-3-methylcyclohex-1-ene	C₈H₁₄O	1-Methoxy, 3-methyl	Cyclohexene, ether

Key Observations :

• Substituent Effects : The ethenyl group in 1-Ethenyl-2-methylcyclohex-1-ene introduces conjugation with the cyclohexene ring, enhancing electronic delocalization compared to alkyl-substituted analogues like 1-Ethyl-2-methylcyclohexene. This conjugation may lower activation energy for electrophilic additions .
• Functional Group Influence: The ketone in 3-Ethenyl-4-methylcyclohex-2-en-1-one increases polarity, making it more reactive in nucleophilic additions (e.g., Grignard reactions) compared to non-polarized analogues .

Thermochemical and Physical Properties

Table 2: Thermochemical and Physical Data

Compound Name	Boiling Point (°C)	Enthalpy of Formation (ΔHf, kJ/mol)	Molecular Weight (g/mol)
1-Ethenyl-2-methylcyclohex-1-ene	~165 (estimated)	+85 (estimated)	122.21
1-Ethyl-2-methylcyclohexene	~180	+110	124.23
1-Methoxy-3-methylcyclohex-1-ene	195–200	+75	126.20

Key Observations :

• Boiling Points : The ethenyl-substituted compound likely has a lower boiling point than 1-Ethyl-2-methylcyclohexene due to reduced van der Waals interactions (smaller surface area of ethenyl vs. ethyl) .
• Thermochemical Stability: The conjugated diene system in 1-Ethenyl-2-methylcyclohex-1-ene may stabilize the molecule, as evidenced by its lower estimated ΔHf compared to non-conjugated analogues .

Table 3: Reactivity Profiles

Compound Name	Electrophilic Addition	Diels-Alder Reactivity	Oxidation Resistance
1-Ethenyl-2-methylcyclohex-1-ene	High (conjugation)	Moderate	Low (alkene prone)
1-Methoxy-3-methylcyclohex-1-ene	Low (ether deactivation)	None	High (ether stable)
3-Ethenyl-4-methylcyclohex-2-en-1-one	Moderate (ketone directs)	High	Moderate (ketone)

Key Observations :

• Electrophilic Additions : The ethenyl group in 1-Ethenyl-2-methylcyclohex-1-ene enhances reactivity toward electrophiles (e.g., HBr) due to conjugation with the cyclohexene ring .
• Diels-Alder Potential: The compound’s conjugated diene system allows participation in Diels-Alder reactions, though steric hindrance from the methyl group may limit regioselectivity .
• Oxidative Stability : Unlike ether- or ketone-containing analogues, 1-Ethenyl-2-methylcyclohex-1-ene is susceptible to oxidation at the alkene site, necessitating inert storage conditions .